2-(Cyclohexylmethyl)-6-methoxyphenol

• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-(cyclohexylmethyl)-6-methoxyphenol
• InChI: InChI=1S/C14H20O2/c1-16-13-9-5-8-12(14(13)15)10-11-6-3-2-4-7-11/h5,8-9,11,15H,2-4,6-7,10H2,1H3
• InChI Key: DGJDCFBLDZSSJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)CC2CCCCC2

Description

2-(Cyclohexylmethyl)-6-methoxyphenol is a phenolic derivative characterized by a methoxy (-OCH₃) group at the 6th position and a cyclohexylmethyl (-CH₂C₆H₁₁) substituent at the 2nd position of the phenol ring. This compound has garnered attention due to its enhanced bioactivity compared to simpler phenolic analogs, particularly in enzyme inhibition and antimicrobial applications. Its structure combines the electron-donating properties of the methoxy group with the lipophilic bulk of the cyclohexylmethyl moiety, which is critical for interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylmethyl)-6-methoxyphenol can be achieved through several methods. One common approach involves the Williamson Ether Synthesis , where an alkyl halide undergoes nucleophilic substitution by an alkoxide to form an ether . This reaction typically requires primary alkyl halides and strong bases like sodium hydride or potassium hydride.

Industrial Production Methods

In industrial settings, the production of 2-(Cyclohexylmethyl)-6-methoxyphenol may involve large-scale electrophilic aromatic substitution reactions. These reactions are initiated by the formation of a sigma-bond between the electrophile and the benzene ring, followed by the removal of a proton to yield the substituted benzene ring .

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylmethyl)-6-methoxyphenol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or sulfonates.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), Sodium borohydride (NaBH₄)

Substitution: Halogens (Cl₂, Br₂), Sulfonates (tosyl chloride, mesyl chloride)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-(Cyclohexylmethyl)-6-methoxyphenol has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the production of various chemical products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylmethyl)-6-methoxyphenol involves its interaction with specific molecular targets and pathways. For instance, it may exert its effects by modulating enzyme activity or interacting with cellular receptors. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Parent Flavonoids: Luteolin and Eriodyctiol

Luteolin and eriodyctiol are flavonoid parent compounds lacking the cyclohexylmethyl group. Studies show that alkyl substitution at the C6 position significantly enhances bioactivity:

• Compound 1 (2-(Cyclohexylmethyl)-6-methoxyphenol) exhibits an IC₅₀ of 0.05 µM against bacterial neur aminidase (BNA), compared to 4.4 µM for luteolin, indicating a ~88-fold increase in potency .
• Similarly, compound 2 (a cyclohexylmethyl-substituted eriodyctiol derivative) has an IC₅₀ of 0.07 µM , outperforming eriodyctiol (IC₅₀ = 17.8 µM ) by 250-fold .

Key Insight : The cyclohexylmethyl group enhances steric bulk and lipophilicity, improving target binding and inhibitor efficacy.

Schiff Bases with Methoxyphenol Moieties

Schiff bases derived from 2-hydroxy-3-methoxybenzaldehyde (e.g., (E)-2-(((2-hydroxyphenyl)imino)methyl)-6-methoxyphenol) demonstrate structure-dependent antioxidant activity:

• Ortho-substituted derivatives (e.g., compound I) show superior DPPH radical scavenging (IC₅₀ = 5.2 µg/mL ) compared to meta- and para-substituted analogs (IC₅₀ = 12.4 µg/mL and 8.7 µg/mL , respectively) .
• Thermal stability is also influenced by substituent position, with ortho derivatives remaining stable up to 210°C .

Key Insight : Substituent position (ortho vs. meta/para) modulates electronic effects and stability, impacting antioxidant capacity.

Cyclohexylmethyl vs. Cyclopentylamino Derivatives

Aminomethyl and Chlorobenzyl Derivatives

• 2-{[(3-Chlorobenzyl)amino]methyl}-6-methoxyphenol introduces a halogenated aromatic ring, which may improve binding to hydrophobic enzyme pockets .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Substituent(s)	Biological Activity (IC₅₀)	Key Property	Reference
2-(Cyclohexylmethyl)-6-methoxyphenol	Cyclohexylmethyl, methoxy	0.05 µM (BNA inhibition)	High enzyme inhibition
Luteolin	None	4.4 µM	Baseline activity
(E)-2-(((2-hydroxyphenyl)imino)methyl)-6-methoxyphenol	Ortho-imino, methoxy	5.2 µg/mL (DPPH scavenging)	High antioxidant activity
2-[(Cyclopentylamino)methyl]-6-methoxyphenol	Cyclopentylamino, methoxy	N/A	Enhanced solubility